(113C)octadecanoic acid

Specification

• CAS No.: 85541-42-0
• Molecular Formula: C18H36O2
• Molecular Weight: 285.5 g/mol
• IUPAC Name: (113C)octadecanoic acid
• Standard InChI: InChI=1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)/i18+1
• Standard InChI Key: QIQXTHQIDYTFRH-CPZJZEHKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCC[13C](=O)O
• SMILES: CCCCCCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O

Introduction

Overview of (113C)octadecanoic acid

(113C)octadecanoic acid, also known as stearic acid-1-13C, is a stable isotopic form of octadecanoic acid (commonly referred to as stearic acid). This compound is characterized by the presence of a carbon-13 isotope at the first carbon position of the fatty acid chain. Octadecanoic acid is a long-chain saturated fatty acid with the molecular formula C18H36O2 and a molecular weight of approximately 284.48 g/mol. It occurs naturally in various animal and vegetable fats and oils.

Applications and Research Findings

(113C)octadecanoic acid has diverse applications in scientific research, particularly in studies involving lipid metabolism, fatty acid oxidation, and nutritional biochemistry. Its isotopic labeling serves as a valuable tool in tracing metabolic pathways and understanding lipid dynamics within biological systems.

Table 1: Applications of (113C)octadecanoic acid

Application Area	Description
Metabolic Studies	Used to trace the metabolism of fatty acids in biological organisms.
Nutritional Research	Assists in understanding dietary fat absorption and metabolism in humans and animals.
Pharmaceutical Development	Investigated for potential therapeutic roles related to lipid metabolism disorders.
Environmental Studies	Employed in studies assessing the impact of fatty acids on ecological systems and organisms.

Recent Research Insights

Recent studies have explored the metabolic pathways involving octadecanoic acid derivatives, including (113C)octadecanoic acid, highlighting its role in energy metabolism and its potential therapeutic implications:

• Fatty Acid Oxidation Studies: Research indicates that (113C)octadecanoic acid can be utilized to investigate the oxidation processes of fatty acids, providing insights into energy production mechanisms within cells.

• Biological Activity Evaluation: Various derivatives of octadecanoic acid have been synthesized and evaluated for their biological activities, including antioxidant properties and cytotoxic effects against cancer cell lines.

• Structural Modifications: Structural modifications of octadecanoic acid derivatives have been shown to enhance biological activities, suggesting potential applications in drug development.